Cas no 54737-76-7 (Benzene, 1-(chloromethyl)-4-(phenylethynyl)-)

• Product Name: Benzene, 1-(chloromethyl)-4-(phenylethynyl)-
• CAS No: 54737-76-7
• MF: C₁₅H₁₁Cl
• MW: 226.700843095779
• MDL: MFCD31923305
• CID: 4031504
• Update Time: 2025-11-05

Benzene, 1-(chloromethyl)-4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-(phenylethynyl)-
• 4-(phenylethynyl)-benzyl chloride
• Benzene, 1-(chloromethyl)-4-(2-phenylethynyl)-

• MDL： MFCD31923305
• Inchi： 1S/C15H11Cl/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11H,12H2
• InChI Key： DRCJBPPGACJPHG-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC=C(C#CC2=CC=CC=C2)C=C1

Additional information on Benzene, 1-(chloromethyl)-4-(phenylethynyl)-

Compound CAS No. 54737-76-7: Benzene, 1-(chloromethyl)-4-(phenylethynyl)

Benzene, 1-(chloromethyl)-4-(phenylethynyl), also known by its CAS number 54737-76-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a chloromethyl group and a phenylethynyl substituent. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and compounds with tailored properties.

The molecular structure of Benzene, 1-(chloromethyl)-4-(phenylethynyl) consists of a benzene ring substituted at the 1-position with a chloromethyl group (-CH2Cl) and at the 4-position with a phenylethynyl group (-C≡C-C6H5). This combination of substituents introduces both electron-donating and electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Benzene, 1-(chloromethyl)-4-(phenylethynyl) typically involves multi-step organic reactions, including Friedel-Crafts alkylation and Sonogashira coupling. These reactions are carefully optimized to ensure high yields and purity of the final product. The chloromethyl group serves as an excellent leaving group, enabling further functionalization through nucleophilic substitution reactions. This feature makes the compound highly valuable in click chemistry and modular synthesis strategies.

Recent research has focused on leveraging the unique properties of Benzene, 1-(chloromethyl)-4-(phenylethynyl) in the creation of advanced materials with tailored electronic and optical properties. For instance, scientists have explored its use as a precursor for synthesizing conjugated polymers with enhanced charge transport capabilities. These polymers show promise in applications ranging from flexible electronics to bio-sensors.

In addition to its role in materials science, Benzene, 1-(chloromethyl)-4-(phenylethynyl) has also been investigated for its potential in drug discovery. The compound's ability to form stable metal complexes has led to its use in designing novel coordination compounds with potential anti-cancer properties. Researchers have reported that certain derivatives exhibit selective cytotoxicity against cancer cells, making them promising candidates for further preclinical studies.

The versatility of Benzene, 1-(chloromethyl)-4-(phenylethynyl) extends to its application in nanotechnology as well. By incorporating this compound into self-assembling systems, scientists have developed nanostructured materials with unique morphologies and functionalities. These materials hold potential for use in catalysis, drug delivery systems, and environmental remediation.

In conclusion, Benzene, 1-(chloromethyl)-4-(phenylethynyl) (CAS No. 54737-76-7) is a versatile organic compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on advanced materials, drug discovery, and nanotechnology. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial development.